Cas no 847405-99-6 (ethyl 3-2-(4-chlorophenoxy)-2-methylpropanamido-1-benzofuran-2-carboxylate)

Ethyl 3-[2-(4-chlorophenoxy)-2-methylpropanamido]-1-benzofuran-2-carboxylate is a synthetic organic compound featuring a benzofuran core substituted with an ester and an amide linkage. Its structure incorporates a 4-chlorophenoxy moiety, enhancing its potential as an intermediate in pharmaceutical and agrochemical applications. The compound's design allows for selective reactivity, making it useful in the synthesis of biologically active molecules. Its ester group provides versatility for further derivatization, while the chlorophenoxy component may contribute to lipophilicity and binding affinity. This compound is of interest in medicinal chemistry for its potential role in developing novel therapeutics or crop protection agents. Proper handling and storage are recommended due to its complex functional groups.
ethyl 3-2-(4-chlorophenoxy)-2-methylpropanamido-1-benzofuran-2-carboxylate structure
847405-99-6 structure
Product Name:ethyl 3-2-(4-chlorophenoxy)-2-methylpropanamido-1-benzofuran-2-carboxylate
CAS No:847405-99-6
MF:C21H20ClNO5
MW:401.840205192566
CID:5809045
PubChem ID:7117062
Update Time:2025-10-13

ethyl 3-2-(4-chlorophenoxy)-2-methylpropanamido-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxylic acid, 3-[[2-(4-chlorophenoxy)-2-methyl-1-oxopropyl]amino]-, ethyl ester
    • AKOS024594569
    • ethyl 3-(2-(4-chlorophenoxy)-2-methylpropanamido)benzofuran-2-carboxylate
    • ethyl 3-[2-(4-chlorophenoxy)-2-methylpropanamido]-1-benzofuran-2-carboxylate
    • 847405-99-6
    • AB00671739-01
    • ethyl 3-[[2-(4-chlorophenoxy)-2-methylpropanoyl]amino]-1-benzofuran-2-carboxylate
    • F0666-1583
    • ethyl 3-2-(4-chlorophenoxy)-2-methylpropanamido-1-benzofuran-2-carboxylate
    • Inchi: 1S/C21H20ClNO5/c1-4-26-19(24)18-17(15-7-5-6-8-16(15)27-18)23-20(25)21(2,3)28-14-11-9-13(22)10-12-14/h5-12H,4H2,1-3H3,(H,23,25)
    • InChI Key: ZSJMLJJGDDUSDZ-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2C(NC(=O)C(OC2=CC=C(Cl)C=C2)(C)C)=C1C(OCC)=O

Computed Properties

  • Exact Mass: 401.1030004g/mol
  • Monoisotopic Mass: 401.1030004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.307±0.06 g/cm3(Predicted)
  • Boiling Point: 585.6±50.0 °C(Predicted)
  • pka: 12.71±0.43(Predicted)

ethyl 3-2-(4-chlorophenoxy)-2-methylpropanamido-1-benzofuran-2-carboxylate Pricemore >>

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Additional information on ethyl 3-2-(4-chlorophenoxy)-2-methylpropanamido-1-benzofuran-2-carboxylate

Research Brief on Ethyl 3-2-(4-Chlorophenoxy)-2-Methylpropanamido-1-Benzofuran-2-Carboxylate (CAS: 847405-99-6)

The compound ethyl 3-2-(4-chlorophenoxy)-2-methylpropanamido-1-benzofuran-2-carboxylate (CAS: 847405-99-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel benzofuran derivatives, which are known for their diverse biological activities. Researchers have optimized synthetic pathways to produce this compound with high yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These advancements have facilitated further exploration of its pharmacological profile.

Pharmacological evaluations have revealed that ethyl 3-2-(4-chlorophenoxy)-2-methylpropanamido-1-benzofuran-2-carboxylate exhibits promising anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrate its ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase-2 (COX-2) and suppression of pro-inflammatory cytokine release. These findings suggest potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary investigations into the compound's anticancer potential have shown encouraging results. It has been observed to induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic studies indicate that this effect may be mediated through the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. However, further research is required to elucidate the full scope of its anticancer mechanisms and to assess its efficacy in more complex models.

The safety and toxicological profile of ethyl 3-2-(4-chlorophenoxy)-2-methylpropanamido-1-benzofuran-2-carboxylate has also been a focus of recent research. Acute and sub-chronic toxicity studies in animal models have reported favorable results, with no significant adverse effects observed at therapeutic doses. These findings support the compound's potential for further development as a pharmaceutical agent, though comprehensive clinical trials will be necessary to confirm its safety and efficacy in humans.

In conclusion, ethyl 3-2-(4-chlorophenoxy)-2-methylpropanamido-1-benzofuran-2-carboxylate represents a promising candidate for therapeutic development, with demonstrated anti-inflammatory, analgesic, and anticancer properties. Continued research efforts are essential to fully understand its mechanisms of action, optimize its pharmacological profile, and advance it through the drug development pipeline. This compound exemplifies the potential of benzofuran derivatives in addressing unmet medical needs and underscores the importance of innovative chemical synthesis in pharmaceutical research.

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